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Compound of Interest

Compound Name: 5-Methoxy-2-methylpyrimidine
CAS No.: 1782399-94-3
Cat. No.: B3110092
Get Quote
. J

Executive Summary

5-Methoxy-2-methylpyrimidine (CAS: 1782399-94-3) is a functionalized pyrimidine scaffold
increasingly utilized in fragment-based drug discovery (FBDD). Its physicochemical profile is
defined by a balance between the hydrophilic pyrimidine core and lipophilic substituents
(methyl and methoxy groups).

Current computational consensus places the LogP of this molecule in the range of 0.35 — 0.55,
indicating moderate polarity. This guide details the computational derivation of this value,
contrasts it with structural analogs, and provides validated experimental protocols for empirical
verification.

Physicochemical Profile & Structural Analysis
Molecule Identification[1][2]

o |[UPAC Name: 5-Methoxy-2-methylpyrimidine[1]

« CAS Number: 1782399-94-3[2]
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e Molecular Formula:

[2][3]

e Molecular Weight: 124.14 g/mol [2][3]

e SMILES:COclcnc(C)ncl

Structural Determinants of Lipophilicity

The lipophilicity of 5-Methoxy-2-methylpyrimidine is governed by the competition between its
electron-deficient heteroaromatic ring and its electron-donating substituents.

o Pyrimidine Core (Hydrophilic Anchor): The 1,3-diazine ring is inherently polar (LogP

-0.40) due to the lone pairs on the nitrogen atoms, which serve as hydrogen bond acceptors.

o 2-Methyl Group (Lipophilic Modulator): The addition of a methyl group at the C2 position
sterically shields the nitrogen region slightly and adds hydrophobicity (+0.5 LogP increment).

o 5-Methoxy Group (Electronic/Lipophilic Effect): The C5 position of pyrimidine is the least
electron-deficient. A methoxy group here acts as an electron donor (resonance), slightly
increasing basicity compared to the parent ring, while contributing a small lipophilic
increment (approx +0.05 to +0.2 depending on solvation effects).

lonization and LogD

Unlike LogP, which refers to the neutral species, LogD (Distribution Coefficient) accounts for
pH. Pyrimidines are weak bases.

e Predicted pKa:

2.5 — 3.0 (Conjugate acid).

e Physiological State: At blood pH (7.4), the molecule exists almost exclusively in its neutral
form (

). Therefore, LogD

LogP.
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Computational Lipophilicity Prediction[6][7]

To derive a robust consensus value without direct experimental data, we utilize a "Triangulation
Method" comparing the target molecule against validated analogs and multiple algorithms.

Comparative Analog Analysis

The following table contrasts 5-Methoxy-2-methylpyrimidine with structurally similar
heterocycles to bracket the expected LogP range.

Experimental )
Compound Structure Shift vs. Target
XLogP3

Target is more

Pyrimidine Unsubstituted core -0.40 lipophilic (+Me,
+OMe)
. Target has +OMe
2-Methylpyrimidine 2-Me analog 0.13 o
(slight increase)
2-Methoxy-5- o Very close electronic
] Isomer (1,4-diazine) 0.40
methylpyrazine analog
5-Methoxy-2- ) Target is more polar (2
- 1-nitrogen analog 1.20 )
methylpyridine nitrogens)

Algorithm-Based Prediction

We apply three distinct QSAR (Quantitative Structure-Activity Relationship) methodologies:
e Atom-Additive (XLogP3): Sums contributions of single atoms and correction factors.

e Fragment-Based (WLogP): Sums contributions of defined substructures (e.g., -OCH3, -
CH3).

o Topological (MLogP): Uses molecular connectivity indices.

Predicted Values Table:
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Method Predicted Value Notes

High confidence; correlates

XLogP3 0.42 _
well with small heterocycles.
Fragment methods often
WLogP 0.38 ) o
underestimate ortho-shielding.
Recommended Value for
Consensus LogP 0.40+0.1

Design

Prediction Workflow Visualization

The following diagram outlines the logic flow used to arrive at the consensus LogP.

Input: 5-Methoxy-2-methylpyrimidine

(SMILES: COclcnc(C)ncl)

Analog Analysis Atom-Additive Model Fragment-Based Model
(Pyrazine/Pyridine comparison) (XLogP3) (WLogP)

Range: 0.3-0.5 Value: 0.42 Value: 0.38
\\
\\
~

FINAL CONSENSUS LogP

~0.40

Click to download full resolution via product page

Figure 1. Computational workflow combining analog benchmarking and QSAR algorithms to

derive the consensus LogP.

Experimental Validation Protocols
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For drug development applications requiring regulatory submission, predicted values must be
validated. Below are two industry-standard protocols tailored for pyrimidine derivatives.

Protocol A: Shake-Flask Method (OECD 107)

The "Gold Standard" for direct partition coefficient measurement.
Prerequisites:
e Phases: n-Octanol and Water (pre-saturated with each other for 24h).
o Detection: UV-Vis Spectrophotometry (Pyrimidine

nm).

Step-by-Step Methodology:

Preparation: Dissolve 10 mg of 5-Methoxy-2-methylpyrimidine in 10 mL of pre-saturated n-
octanol (Stock Solution).

 Partitioning: In a glass vial, combine 5 mL of Stock Solution with 5 mL of pre-saturated water.

o Equilibration: Vortex vigorously for 5 minutes. Centrifuge at 3000 rpm for 10 minutes to
ensure complete phase separation.

o Sampling: Carefully remove aliquots from both the upper (octanol) and lower (water) phases.
e Quantification: Measure UV absorbance of both phases against their respective blanks.

e Calculation:

Protocol B: RP-HPLC Estimation (OECD 117)

High-throughput method utilizing retention time correlation.
Principle: Lipophilicity correlates linearly with the logarithm of the capacity factor (

) on a C18 column.
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Instrument Setup:
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 5
m).

o Mobile Phase: Isocratic Methanol/Water (60:40 v/v) buffered to pH 7.4 (Ammonium Acetate).
Note: pH 7.4 ensures the neutral species is measured.

o Flow Rate: 1.0 mL/min.
o Detection: UV at 254 nm.[4]
Workflow:

o Calibration: Inject a mixture of 5 reference standards with known LogP values (e.qg.,
Acetophenone, Benzene, Toluene).

e Regression: Plot

vs. Known LogP to generate a calibration curve (
).

(Where

is retention time and

is dead time using Uracil).

o Measurement: Inject 5-Methoxy-2-methylpyrimidine and record

» Derivation: Calculate LogP using the linear regression equation from step 2.

Experimental Logic Diagram
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Figure 2: Decision matrix for selecting the appropriate validation protocol.

Implications for Drug Discovery[9][10]
ADME Properties

With a consensus LogP of 0.40, 5-Methoxy-2-methylpyrimidine exhibits:

o High Water Solubility: The low LogP (< 1.0) suggests excellent aqueous solubility, minimizing
formulation challenges.

e Lipinski Compliance: Fully compliant with the Rule of 5 (LogP < 5, MW < 500).

Blood-Brain Barrier (BBB) Penetration

o Permeability: While the LogP is below the optimal range for passive CNS entry (typically
LogP 2.0 — 3.5), the molecule's low molecular weight (124 Da) and small polar surface area
(TPSA

40
) may allow for moderate diffusion.

o Efflux: As a small, neutral molecule, it is less likely to be a substrate for P-gp efflux pumps
compared to larger, more lipophilic analogs.

Fragment-Based Design

This scaffold serves as an ideal "polar core." In FBDD, starting with a fragment of LogP
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0.4 allows medicinal chemists to add lipophilic side chains (phenyls, alkyls) to increase potency
without exceeding the lipophilicity ceiling (LogP > 5) in the final drug candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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